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4-Methanesulfonylbutane-1-
Compound Name:
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CAS No.: 2094341-16-7
Cat. No.: B2473302

Get Quote

In the landscape of drug discovery and chemical research, we often encounter novel
compounds for which comprehensive safety data is not yet publicly available. The target of this
guide, 4-Methanesulfonylbutane-1-sulfonamide (CAS 1050514-24-3), is one such molecule.
While its structure is known, a specific, verified Safety Data Sheet (SDS) is not readily found in
public databases[1].

This guide, therefore, adopts a crucial scientific and safety-oriented approach. It will use the
simplest aliphatic sulfonamide, Methanesulfonamide (CAS 3144-09-0), as a well-documented
surrogate to illustrate the principles of safety assessment, handling, and risk mitigation. The
toxicological and safety data presented herein pertains specifically to Methanesulfonamide.

Crucial Directive: The principles discussed are broadly applicable to aliphatic sulfonamides, but
they are not a direct substitute for a compound-specific SDS. Researchers handling 4-
Methanesulfonylbutane-1-sulfonamide must obtain the official SDS from their chemical
supplier and use it as the primary source of safety information. This document serves as an
educational tool to enhance your interpretation and application of that critical data.
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Section 1: Compound Identification and
Physicochemical Properties

Understanding the physical nature of a compound is the foundation of its safe handling.
Aliphatic sulfonamides are organosulfur compounds characterized by a sulfonyl group attached
to an amine and an alkyl chain.[2] These compounds are versatile intermediates in organic
synthesis.[3]

For our case study, Methanesulfonamide is a white crystalline solid.[4] Its key properties,
derived from various safety data sheets, are summarized below. This data informs us about its
physical state at room temperature, its potential to form dust, and its solubility, which is critical
for spill cleanup and understanding its environmental fate.

Table 1: Physicochemical Properties of Methanesulfonamide (CAS 3144-09-0)

Property Value Source /| Comment
Molecular Formula CHsNO2S [4]
Molecular Weight 95.12 g/mol [5]

White to slightly pale reddish-
Appearance [4]
yellow crystal/powder

Melting Point 91°C [4]
Boiling Point Data not available [4]
Solubility Soluble in water [5]
Vapor Pressure Data not available [4]

Causality Insight: The solid, crystalline nature at room temperature necessitates procedures to
control dust generation during weighing and transfer, as fine particulates are easily inhaled.

Section 2: Hazard Identification and Toxicological
Profile
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Based on the Globally Harmonized System (GHS), Methanesulfonamide is classified as a
hazardous substance. The primary concerns for researchers are irritation to the skin and eyes.

[415](6]

Table 2: GHS Hazard Classification for Methanesulfonamide

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2 o
irritation

Source: Compiled from multiple SDS.[4][5][6]

Toxicological Narrative & Rationale:

The sulfonamide functional group (-SOz2NHz) is the likely source of the irritant effects. While a
simple aliphatic sulfonamide, it can still interact with biological tissues.

o Skin and Eye Irritation: Direct contact can lead to local inflammation, redness, and pain.[5]
The mechanism is not fully elucidated for this specific molecule but is a common property of
many reactive organic compounds. The precautionary principle dictates that we assume any
novel, related structure could have similar or even enhanced irritant properties until proven
otherwise.

 Inhalation: While not classified as a respiratory irritant in all SDS, some sources indicate it
may cause respiratory irritation.[7] Inhaling the dust can be harmful.[5] Therefore, handling
procedures must minimize dust generation.

 Ingestion: Ingestion may be harmful and can cause gastrointestinal irritation.[5]

o Chronic Effects: Crucially, for Methanesulfonamide, there is no data available to classify it as
a germ cell mutagen, carcinogen, or reproductive toxin.[4][5] However, the absence of data
is not evidence of safety. Other sulfonamides and related compounds, such as ethyl
methanesulfonate, are known mutagens and suspected carcinogens.[8] This underscores
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the importance of minimizing exposure to all research chemicals, as their long-term

toxicological profiles are often incomplete.

Section 3: Risk Assessment and Exposure Control
Workflow

A self-validating safety protocol is not a static document but a dynamic workflow. For any new
chemical, especially one with data gaps, a systematic risk assessment is paramount. The
following workflow illustrates the decision-making process a researcher should undertake.
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Caption: Workflow for Safe Chemical Handling

Protocol Development.
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Section 4: Safe Handling, Storage, and Emergency
Protocols

Experimental Protocol: Standard Laboratory Handling

This protocol is based on the identified hazards of Methanesulfonamide and represents best
practices for similar solid organic compounds.

e Preparation:

o Ensure the designated work area, typically a chemical fume hood, is clean and
uncluttered.

o Verify that the safety shower and eyewash station are accessible and functional.[5]
o Don the required PPE as detailed in Table 3.
o Weighing and Transfer:

o Perform all weighing and transfer operations within a fume hood or a ventilated balance
enclosure to contain dust.

o Use a spatula to carefully transfer the solid. Avoid scooping actions that could aerosolize
the powder.

o Close the primary container immediately after dispensing the required amount.
» Reaction Setup:
o If dissolving the compound, add the solvent to the solid slowly to prevent splashing.
o Ensure all reaction vessels are appropriately clamped and secured.
e Post-Handling:
o Decontaminate the spatula and weighing vessel with an appropriate solvent.

o Wipe down the work surface in the fume hood.
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o Remove gloves using the proper technique (e.g., skin-to-skin, glove-to-glove) and dispose

of them in the designated chemical waste.

o Wash hands thoroughly with soap and water after exiting the laboratory.[4]

Personal Protective Equipment (PPE) Selection

The choice of PPE is a direct consequence of the hazard assessment. It is the last line of

defense, after engineering controls.

Table 3: Recommended PPE for Handling Methanesulfonamide

Protection Type

Specification

Rationale and Causality

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Mandatory. Protects against
airborne dust particles and
accidental splashes causing

serious eye irritation.[4][5]

Hand Protection

Nitrile or other chemically

resistant gloves.

Mandatory. Prevents direct
skin contact that can cause
skin irritation.[4][5]

Skin/Body Protection

Standard laboratory coat.

Protects against incidental
contact and contamination of

personal clothing.

Respiratory Protection

Not required for small-scale
use in a fume hood. Use a
NIOSH-approved respirator
(e.g., N95) for large quantities

or if dust cannot be controlled.

Protects against inhalation of
irritating dust particles. The
need is determined by the
scale and effectiveness of

engineering controls.[4]

Storage and Incompatibilities

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[415]
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e Incompatible Materials: Keep away from strong oxidizing agents.[5][6] The sulfonamide
group can be susceptible to oxidation, which could lead to an exothermic and potentially
hazardous reaction.

Emergency First Aid Measures

These procedures are critical and should be known by all personnel working with the
compound.

» Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[5]

o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water for at least 15 minutes. If skin irritation occurs, get medical
advice/attention.[4][5]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If feeling
unwell, call a poison center or doctor.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Section 5: Stability, Reactivity, and Disposal

o Chemical Stability: The compound is stable under normal storage conditions.[5]

» Conditions to Avoid: Avoid dust formation and exposure to incompatible materials like strong
oxidizers.[5]

» Hazardous Decomposition Products: Upon thermal decomposition (e.g., in a fire), it may
produce hazardous gases, including carbon monoxide (CO), carbon dioxide (COz2), nitrogen
oxides (NOXx), and sulfur oxides (SOXx).[5]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations. Do not mix with other waste
streams unless explicitly permitted.[6]
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Conclusion

While 4-Methanesulfonylbutane-1-sulfonamide lacks a comprehensive public safety profile,
a thorough analysis of its simpler analog, Methanesulfonamide, provides a robust framework
for its safe handling. The core principles are rooted in the control of exposure through
engineering controls and appropriate PPE, guided by a clear understanding of the compound's
primary hazards: skin and eye irritation and the risks associated with dust inhalation. Always
prioritize obtaining and adhering to the manufacturer-specific Safety Data Sheet. A culture of
safety is not built on assumptions, but on diligent inquiry, critical assessment, and cautious
execution.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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